Cas no 13887-94-0 (Acetic acid, (octylsulfonyl)-)

• Product Name: Acetic acid, (octylsulfonyl)-
• CAS No: 13887-94-0
• MF: C₁₀H₂₀O₄S
• MW: 236.328402519226
• CID: 1266250
• Update Time: 2024-08-04

Acetic acid, (octylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (octylsulfonyl)-
• (octane-1-sulfonyl)-acetic acid
• Acetic acid, 2-(octylsulfonyl)-

• Inchi： 1S/C10H20O4S/c1-2-3-4-5-6-7-8-15(13,14)9-10(11)12/h2-9H2,1H3,(H,11,12)
• InChI Key： UVRFGGUGGJXONU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CS(CCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 236.1083
• Monoisotopic Mass: 236.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Melting Point: 82-84 °C
• Boiling Point: 425.3±28.0 °C(Predicted)
• PSA: 71.44
• pka: 2.59±0.10(Predicted)